Cas no 2167970-67-2 (3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride)

• Product Name: 3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride
• CAS No: 2167970-67-2
• MF: C₈H₁₈FNO₂S
• MW: 211.297424793243
• CID: 5938579
• PubChem ID: 165870713
• Update Time: 2025-06-09

3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride
• 2167970-67-2
• EN300-1577094

• Inchi： 1S/C8H18FNO2S/c1-6(2)7(10)8(3,4)5-13(9,11)12/h6-7H,5,10H2,1-4H3
• InChI Key： XCLJFWJCFJXAHE-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)C(C(C)C)N)(=O)(=O)F

Computed Properties

• Exact Mass: 211.10422815g/mol
• Monoisotopic Mass: 211.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride

Introduction to 3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride (CAS No. 2167970-67-2)

3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride (CAS No. 2167970-67-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in various chemical transformations. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride, highlighting recent research findings and their implications.

Chemical Structure and Properties

The molecular formula of 3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride is C₉H₁₉FNO₃S. The compound features a central sulfonyl fluoride group (−SO₂F) attached to a branched alkyl chain with an amino group (−NH₂) at the terminal position. The presence of the sulfonyl fluoride group imparts high reactivity to the molecule, making it a valuable reagent in organic synthesis. The amino group adds further functional versatility, enabling the compound to participate in a wide range of chemical reactions.

The physical properties of 3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride include its melting point, boiling point, and solubility in various solvents. These properties are crucial for understanding its behavior in different chemical environments and for optimizing its use in laboratory settings. Recent studies have shown that the compound exhibits good solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in solution-phase reactions.

Synthesis Methods

The synthesis of 3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride typically involves a multi-step process that begins with the preparation of the corresponding alcohol or amine precursor. One common approach is to start with 3-amino-2,2,4-trimethylpentan-1-ol and convert it to the corresponding sulfonyl chloride using thionyl chloride (SOCl₂). The sulfonyl chloride intermediate is then reacted with potassium fluoride (KF) or cesium fluoride (CsF) to form the desired sulfonyl fluoride product.

An alternative synthetic route involves the direct reaction of 3-amino-2,2,4-trimethylpentan-1-thiol with fluorine gas (F₂) or a fluorinating agent such as Selectfluor. This method offers a more direct pathway but requires careful control of reaction conditions to avoid side reactions and ensure high yields.

Potential Applications

3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride has shown promise in several areas of research and development. One of its key applications is as a reagent in organic synthesis, particularly in the formation of carbon-fluorine bonds. The high reactivity of the sulfonyl fluoride group makes it an excellent electrophile for nucleophilic substitution reactions, allowing for the introduction of fluorine atoms into complex organic molecules.

In medicinal chemistry, 3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride has been explored as a building block for the synthesis of bioactive compounds. Recent studies have demonstrated its utility in the preparation of fluorinated analogs of known drugs, which can exhibit improved pharmacological properties such as enhanced metabolic stability and reduced toxicity. For example, researchers at the University of California have used this compound to synthesize novel antiviral agents with potent activity against influenza viruses.

Beyond medicinal applications, 3-amino-2,2,4-trimethylpentane-1-sulonyl fluoride has also found use in materials science. Its ability to form stable covalent bonds with various functional groups makes it an attractive candidate for the development of new polymers and coatings with enhanced performance characteristics. Studies by scientists at MIT have shown that incorporating this compound into polymer matrices can improve their thermal stability and mechanical strength.

Safety Considerations and Handling

3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride, it is essential to follow standard safety protocols due to its reactivity and potential hazards. The compound should be stored in a cool, dry place away from incompatible materials such as strong bases and reducing agents. Personal protective equipment (PPE) including gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, 3-amino-2,2,4-trimethylpentane-1-sulfonyl fluoride (CAS No. 2167970-67-2) is a versatile compound with significant potential in various fields of chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new compounds with improved properties. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.